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Compound of Interest

Compound Name: Tetraethylammonium acetate

Cat. No.: B072576

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Tetraethylammonium acetate, including detailed operational and
disposal plans to foster a culture of safety and precision in your critical work.

Chemical Profile and Hazards

Tetraethylammonium acetate is classified as a flammable solid that can cause skin and eye
irritation.[1][2] Understanding its physical and chemical properties is the first step toward safe

handling.
Property Information Source
Chemical Formula C10H23NO2 PubChem
Molecular Weight 189.30 g/mol PubChem
Appearance White crystalline solid Haz-Map
Solubility Soluble in water Fisher Scientific
Flash Point 60 °C (140 °F) - closed cup Sigma-Aldrich

Hazard ldentification and Classification
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Hazard Category GHS Classification
Flammable solids Category 2 H228: Flammable solid
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
N Category 2 N

irritation irritation

Source: Fisher Scientific Safety Data Sheet

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial when handling Tetraethylammonium acetate to
minimize exposure and ensure personal safety.

1. Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][3]

o Aface shield may be necessary for splash protection during bulk handling or solution
preparation.

2. Skin Protection:
o Wear appropriate protective gloves and clothing to prevent skin exposure.[1][3]

o Standard disposable nitrile gloves are typically sufficient for incidental contact. For prolonged
or direct contact, consult the glove manufacturer's selection guide for appropriate material
and thickness.

e Alab coat or chemical-resistant apron should be worn to protect street clothing.
3. Respiratory Protection:

e Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits
are exceeded or if irritation or other symptoms are experienced.[1]
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o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize the need for
respiratory protection.[3]

Step-by-Step Handling and a Disposal Plan

Adherence to a strict operational workflow is critical for the safe handling and disposal of
Tetraethylammonium acetate.

Operational Plan
o Preparation and Engineering Controls:

o Work in a well-ventilated area. A certified chemical fume hood is the preferred engineering
control.

o Ensure that an eyewash station and safety shower are readily accessible.[1]

o Remove all sources of ignition, as Tetraethylammonium acetate is a flammable solid.[1]
Use spark-proof tools and explosion-proof equipment.[1]

o Ground/bond container and receiving equipment to prevent static discharge.[1]

¢ Handling the Chemical:

[¢]

Don the appropriate PPE as outlined above.

[¢]

Avoid generating dust.[3] If weighing the solid, do so carefully in a fume hood or on a
balance with a draft shield.

[¢]

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

o

Wash hands thoroughly after handling.[3]
o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[1][3]
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o Store in a designated flammables area.[1] Keep away from heat, sparks, and open flames.

[1]
Spill Management
e Minor Spills:
o Evacuate non-essential personnel.

o Wearing appropriate PPE, sweep up the solid material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[1]

o Clean the spill area with a suitable solvent (e.g., water) and absorb the residue.
e Major Spills:

o Evacuate the area immediately.

o Contact your institution's environmental health and safety (EHS) department.
Disposal Plan

e Waste Characterization: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[1]

o Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]
The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

o Container Disposal: Do not reuse empty containers. Contaminated packaging can be triply
rinsed and offered for recycling or reconditioning, or punctured and disposed of in a sanitary
landfill.[4]

Workflow for Safe Handling of Tetraethylammonium
Acetate
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Caption: Logical workflow for the safe handling of Tetraethylammonium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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